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Compound of Interest

Compound Name: AMT hydrochloride

Cat. No.: B1143389 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

These application notes provide detailed protocols for the preparation of stock solutions of

alpha-methyltryptamine (AMT) hydrochloride for use in preclinical research settings. Accurate

preparation of stock solutions is critical for ensuring the reproducibility and reliability of

experimental results.

Compound Information
Alpha-methyltryptamine (AMT) is a synthetic tryptamine with psychedelic, stimulant, and

entactogenic effects.[1] It is a non-selective agonist of serotonin receptors, a releasing agent of

serotonin, norepinephrine, and dopamine, and an inhibitor of monoamine oxidase (MAO).[1]

The hydrochloride salt of AMT is a common form used in research due to its increased stability

and solubility in aqueous solutions.
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Property Value Reference

CAS Number 879-36-7 [2]

Molecular Formula C₁₁H₁₄N₂ · HCl [2]

Molecular Weight 210.7 g/mol [2]

Appearance Crystalline solid [2]

Purity ≥98% [2]

Solubility Data
The solubility of AMT hydrochloride in various solvents is a critical factor in the preparation of

stock solutions. The following table summarizes the maximum concentration of AMT
hydrochloride in commonly used laboratory solvents.

Solubility of AMT Hydrochloride

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Reference

Dimethylformamide

(DMF)
11 52.2 [2]

Dimethyl sulfoxide

(DMSO)
11 52.2 [2]

Ethanol 20 94.9 [2]

Phosphate-Buffered

Saline (PBS, pH 7.2)
5 23.7 [2]
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High-purity solvents (DMSO, DMF, Ethanol, sterile PBS)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Water bath or heat block for gentle warming

Protocol for Preparing a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of AMT hydrochloride in

DMSO.

Calculate the required mass:

Molecular Weight (MW) of AMT hydrochloride = 210.7 g/mol

To prepare 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution:

Mass (g) = Concentration (mol/L) x Volume (L) x MW ( g/mol )

Mass (g) = 0.010 mol/L x 0.001 L x 210.7 g/mol = 0.002107 g = 2.107 mg

Weigh the compound:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh 2.107 mg of AMT hydrochloride into the tube.

Dissolve the compound:

Add 1 mL of high-purity DMSO to the tube containing the AMT hydrochloride.

Cap the tube tightly and vortex thoroughly until the solid is completely dissolved. Gentle

warming in a water bath (37°C) may be used to aid dissolution if necessary.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1143389?utm_src=pdf-body
https://www.benchchem.com/product/b1143389?utm_src=pdf-body
https://www.benchchem.com/product/b1143389?utm_src=pdf-body
https://www.benchchem.com/product/b1143389?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C or -80°C in tightly sealed tubes. For short-term storage (a few

days), 4°C may be acceptable, but long-term storage at low temperatures is

recommended to ensure stability.

Protocol for Preparing a 5 mM Stock Solution in PBS
(pH 7.2)
This protocol is suitable for experiments requiring a stock solution in a physiologically relevant

buffer.

Calculate the required mass:

To prepare 1 mL (0.001 L) of a 5 mM (0.005 mol/L) solution:

Mass (g) = 0.005 mol/L x 0.001 L x 210.7 g/mol = 0.0010535 g = 1.054 mg

Weigh the compound:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Accurately weigh 1.054 mg of AMT hydrochloride into the tube.

Dissolve the compound:

Add 1 mL of sterile PBS (pH 7.2) to the tube.

Vortex thoroughly until the compound is fully dissolved.

Storage:

Aqueous stock solutions are generally less stable than those in organic solvents. It is

recommended to prepare fresh solutions for each experiment. If short-term storage is
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necessary, store at 4°C for no longer than 24 hours. For longer-term storage, aliquoting

and freezing at -80°C is advisable, though stability should be validated.

Visualization of Experimental Workflow and
Signaling Pathway
Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing AMT hydrochloride stock solutions.
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Simplified Signaling Pathway of AMT
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Caption: Simplified signaling pathway of AMT hydrochloride.

Safety Precautions
AMT hydrochloride is a psychoactive compound and should be handled with appropriate

personal protective equipment (PPE), including gloves, a lab coat, and safety glasses. All

handling should be performed in a well-ventilated area or a fume hood. Consult the Safety Data

Sheet (SDS) for detailed safety information before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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